Cas no 444119-40-8 ((S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride)

• Product Name: (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride
• CAS No: 444119-40-8
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• MDL: MFCD12911032
• CID: 860224
• PubChem ID: 60146005
• Update Time: 2025-06-09

(S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride
• (BETAS)-BETA-AMINO-4-METHOXYBENZENEPROPANOIC ACID METHYL ESTER HYDROCHLORIDE
• methyl (3S)-3-amino-3-(4-methoxyphenyl)propanoate,hydrochloride
• Methyl(S)-3-amino-3-(4-methoxyphenyl)propanoate hcl
• methyl (3S)-3-amino-3-(4-methoxyphenyl)propanoate;hydrochloride
• AKOS025401791
• AC-25563
• Methyl (3S)-3-amino-3-(4-methoxyphenyl)propanoate--hydrogen chloride (1/1)
• 444119-40-8
• AT27954
• (S)-Methyl 3-Amino-3-(4-methoxyphenyl)propanoate HCl
• METHYL (S)-3-AMINO-3-(4-METHOXYPHENYL)PROPANOATE HCL
• EN300-11953620
• methyl (3S)-3-amino-3-(4-methoxyphenyl)propanoate hydrochloride
• DTXSID20733747

• MDL： MFCD12911032
• Inchi： 1S/C11H15NO3.ClH/c1-14-9-5-3-8(4-6-9)10(12)7-11(13)15-2;/h3-6,10H,7,12H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： CAXBYAHWVBKOMQ-PPHPATTJSA-N
• SMILES： Cl.O(C)C(C[C@@H](C1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride

(S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 444119-40-8, specifically (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of a stereogenic center at the carbon atom adjacent to the carboxylate group, combined with the aromatic ring system, makes this molecule a promising candidate for further exploration.

In recent years, there has been a surge in interest regarding chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of biologically active molecules. The hydrochloride salt form of this compound not only enhances its solubility but also improves its stability, making it more amenable for various biochemical assays. The (S)-configuration, as indicated by the prefix "(S)", is particularly significant because it refers to the absolute configuration of the stereocenter, which is a critical factor in determining the biological activity of many pharmaceuticals.

The aromatic ring in this molecule is substituted with a methoxy group at the para position, which can influence its electronic properties and interactions with biological targets. This structural motif is commonly found in many natural products and drug candidates, suggesting that (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride may exhibit interesting pharmacological properties. For instance, such compounds have been investigated for their potential role in modulating enzyme activity and receptor binding, which are key mechanisms in drug action.

Recent studies have highlighted the importance of proline derivatives in asymmetric synthesis due to their ability to induce high enantioselectivity. The structural framework of (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride bears some resemblance to proline-based catalysts, which are known for their efficiency in promoting enantioenriched product formation. This similarity suggests that this compound could serve as a valuable building block or intermediate in the synthesis of more complex molecules with enhanced biological activity.

Moreover, the hydrochloride salt form of this compound may offer advantages in terms of storage and handling. Salts are often more stable than their free base forms, which can be particularly beneficial when working with sensitive biological systems. This stability ensures that researchers can rely on consistent performance throughout their experiments, leading to more reliable and reproducible results.

The potential applications of this compound extend beyond academic research. In industrial settings, it could be utilized as a key intermediate in the production of chiral drugs that require high enantiomeric purity. The pharmaceutical industry has been increasingly focusing on enantiomerically pure drugs due to their improved efficacy and reduced side effects compared to racemic mixtures. Therefore, compounds like (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride could play a crucial role in meeting this demand.

From a synthetic chemistry perspective, this molecule presents an interesting challenge due to its complex structure. The combination of an amino group, a carboxylate group, and an aromatic ring with a methoxy substituent requires careful consideration during synthesis. Advanced techniques such as asymmetric hydrogenation or enzymatic resolution may be employed to achieve high enantiomeric purity. These methods are not only powerful tools for constructing complex molecules but also contribute to the development of greener and more sustainable synthetic routes.

In conclusion, (S)-Methyl 3-Amino-3-(4-methoxyphenyl)-propanoate Hydrochloride (CAS no. 444119-40-8) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration, particularly in the development of chiral drugs and prodrug formulations. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an important role in advancing therapeutic strategies and improving patient outcomes.